Cas no 51163-28-1 (1-chloro-2-fluoro-4-isocyanatobenzene)

1-Chloro-2-fluoro-4-isocyanatobenzene is a versatile aromatic isocyanate compound characterized by its reactive isocyanate (-NCO) functional group and halogen substituents. The presence of both chloro and fluoro groups enhances its reactivity and selectivity in chemical synthesis, making it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty polymers. Its electron-withdrawing substituents facilitate nucleophilic substitution reactions, while the isocyanate group enables participation in urethane, urea, or amide formation. The compound's stability and well-defined reactivity profile ensure consistent performance in multi-step synthetic processes. Suitable for controlled functionalization, it is particularly useful in constructing complex heterocyclic or polyfunctional aromatic systems under mild conditions.
1-chloro-2-fluoro-4-isocyanatobenzene structure
51163-28-1 structure
Product Name:1-chloro-2-fluoro-4-isocyanatobenzene
CAS No:51163-28-1
MF:C7H3ClFNO
MW:171.556224107742
MDL:MFCD12546906
CID:934881
PubChem ID:13003365
Update Time:2025-06-07

1-chloro-2-fluoro-4-isocyanatobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-CHLORO-2-FLUOROPHENYL ISOCYANATE 97
    • 4-CHLORO-2-FLUORO PHENYL ISOCYANATE
    • 4-Chloro-2-fluoro-1-isocyanatobenzene
    • 1-chloro-2-fluoro-4-isocyanatobenzene
    • 3-Fluor-4-chlorphenylisocyanat
    • 1-Chloro-2-fluoro-4-isocyanato-benzene
    • 4-chloro-3-fluoro-phenylisocyanate
    • G22483
    • Benzene, 1-chloro-2-fluoro-4-isocyanato-
    • 51163-28-1
    • SCHEMBL3831454
    • AKOS012410806
    • EN300-275152
    • MFCD12546906
    • LCBGIAVOILEJRZ-UHFFFAOYSA-N
    • MDL： MFCD12546906
    • Inchi： 1S/C7H3ClFNO/c8-6-2-1-5(10-4-11)3-7(6)9/h1-3H
    • InChI Key： LCBGIAVOILEJRZ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1F)N=C=O

Computed Properties

  • Exact Mass: 170.98900
  • Monoisotopic Mass: 170.9887196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.4Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1.354 g/mL at 25 °C(lit.)
  • Boiling Point: 201-202 °C(lit.)
  • Flash Point: Degrees Fahrenheit:185°F
    Degrees Celsius:85°C
  • Refractive Index: n20/D 1.5400(lit.)
  • PSA: 29.43000
  • LogP: 2.44640
  • Solubility: Not available

1-chloro-2-fluoro-4-isocyanatobenzene Security Information

1-chloro-2-fluoro-4-isocyanatobenzene Customs Data

  • HS CODE：2929109000
  • Customs Data：

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1-chloro-2-fluoro-4-isocyanatobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB465590-1 g
1-Chloro-2-fluoro-4-isocyanatobenzene, 95%; .
 51163-28-1 95%
1g
 €75.00 2023-07-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
569100-1G
1-chloro-2-fluoro-4-isocyanatobenzene
 51163-28-1 97%
1G
 ￥951.91 2022-02-24
SHENG KE LU SI SHENG WU JI SHU
sc-232542-1 g
4-Chloro-2-fluorophenyl isocyanate,
 51163-28-1
1g
 ￥602.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-232542A-500 mg
4-Chloro-2-fluorophenyl isocyanate,
 51163-28-1
500MG
 ￥451.00 2023-07-11
abcr
AB465590-1g
1-Chloro-2-fluoro-4-isocyanatobenzene, 95%; .
 51163-28-1 95%
1g
 €75.00 2025-02-18
SHENG KE LU SI SHENG WU JI SHU
sc-232542-1g
4-Chloro-2-fluorophenyl isocyanate,
 51163-28-1
1g
 ￥602.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-232542A-500mg
4-Chloro-2-fluorophenyl isocyanate,
 51163-28-1
500mg
 ￥451.00 2023-09-05
Enamine
EN300-275152-1g
1-chloro-2-fluoro-4-isocyanatobenzene
 51163-28-1 95%
1g
 $248.0 2023-09-10
Enamine
EN300-275152-5g
1-chloro-2-fluoro-4-isocyanatobenzene
 51163-28-1 95%
5g
 $1030.0 2023-09-10
Enamine
EN300-275152-10g
1-chloro-2-fluoro-4-isocyanatobenzene
 51163-28-1 95%
10g
 $2010.0 2023-09-10

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